Cas no 879442-46-3 (8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(2,4-Dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a structurally complex purine derivative featuring a fused imidazo-purine core with a 2,4-dimethoxyphenyl substitution. This compound exhibits potential utility in medicinal chemistry and biochemical research due to its unique heterocyclic framework, which may serve as a scaffold for targeting adenosine receptors or related enzymatic pathways. The presence of methoxy groups enhances solubility and modulates electronic properties, while the methyl substitutions contribute to metabolic stability. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically characterized by high purity and stability under standard laboratory conditions.
8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
879442-46-3 structure
Product Name:8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:879442-46-3
MF:C18H19N5O4
MW:369.374563455582
CID:6020086
PubChem ID:4889919
Update Time:2025-10-28

8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • 1-(2,4-Dimethoxy-phenyl)-2,3,7-trimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
    • 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl- (9CI)
    • 879442-46-3
    • 6-(2,4-dimethoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
    • UPCMLD0ENAT5901073:001
    • Z274617146
    • AKOS001424513
    • VU0606602-1
    • F3235-0029
    • AKOS005504606
    • Inchi: 1S/C18H19N5O4/c1-9-10(2)23-14-15(21(3)18(25)20-16(14)24)19-17(23)22(9)12-7-6-11(26-4)8-13(12)27-5/h6-8H,1-5H3,(H,20,24,25)
    • InChI Key: YLNNYRRMYAEXEV-UHFFFAOYSA-N
    • SMILES: N12C(C)=C(C)N(C3=CC=C(OC)C=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Computed Properties

  • Exact Mass: 369.14370410g/mol
  • Monoisotopic Mass: 369.14370410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 9.33±0.20(Predicted)

8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature

Additional information on 8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2,4-Dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

CAS No 879442-46-3 refers to the compound 8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of imidazo purine derivatives and has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a dimethoxyphenyl group at the 8-position of the imidazo purine ring system and is further substituted with methyl groups at positions 1, 6, and 7. These substituents contribute to its stability and bioavailability.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the imidazo purine framework. The introduction of the dimethoxyphenyl group typically requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses.

In terms of pharmacological activity,CAS No 879442-46-3 has shown remarkable potential as a kinase inhibitor. Studies have demonstrated its ability to selectively inhibit specific protein kinases involved in cellular signaling pathways. This property makes it a valuable candidate for drug development targeting diseases such as cancer and inflammatory disorders. Preclinical trials have highlighted its efficacy in reducing tumor growth in animal models without significant adverse effects.

The structural uniqueness of this compound also lends itself to applications in fluorescence sensing and imaging technologies. The presence of the dimethoxyphenyl group enhances its fluorescent properties under certain conditions. Researchers are exploring its use as a biosensor for detecting metal ions and other analytes in complex biological environments.

From an analytical standpoint,CAS No 879442-46-3's stability under various conditions has been thoroughly investigated. High-performance liquid chromatography (HPLC) and mass spectrometry techniques have been employed to characterize its degradation pathways under thermal and photochemical stress. These studies are crucial for determining its shelf life and optimal storage conditions.

In conclusion,CAS No 879442-46-3, or 8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H..., represents a cutting-edge advancement in organic chemistry with diverse applications across pharmacology and materials science. Continued research into its properties will undoubtedly unlock new possibilities for therapeutic development and diagnostic tools.

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